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Compound of Interest

Compound Name: PF-06447475

Cat. No.: B612100 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the safe and compliant disposal of PF-
06447475, a potent and selective LRRK2 kinase inhibitor.

The following procedures are based on standard laboratory safety protocols and information

typically found in a Safety Data Sheet (SDS). It is imperative to consult the specific SDS

provided by the manufacturer for the most accurate and detailed information.

I. Understanding the Compound: PF-06447475
PF-06447475 is a small molecule inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2) used in

neuroscience research, particularly in the study of Parkinson's disease.[1][2][3] As with any

biologically active compound, proper handling and disposal are necessary to minimize any

potential environmental or health impacts.
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Chemical Properties of PF-06447475

CAS Number 1527473-33-1

Molecular Formula C17H15N5O

Molecular Weight 305.33 g/mol

Solubility
Insoluble in water and ethanol; Soluble in

DMSO (≥15.25 mg/mL)[4]

Storage Store at -20°C[4]

II. General Disposal Principles
The primary principle for the disposal of PF-06447475 is to treat it as a chemical waste product.

It should not be disposed of down the drain or in regular trash. Adherence to local, state, and

federal regulations for chemical waste disposal is mandatory.

III. Step-by-Step Disposal Protocol
The following workflow outlines the necessary steps for the proper disposal of PF-06447475.
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Figure 1. A workflow diagram illustrating the key steps for the proper disposal of PF-06447475.
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Consult the Safety Data Sheet (SDS): Before handling, always review the SDS provided by

the manufacturer. This document contains specific information regarding hazards, handling,

storage, and disposal. Several chemical suppliers provide access to the SDS for PF-
06447475 on their websites.[1][2][3][5]

Wear Appropriate Personal Protective Equipment (PPE): Standard laboratory PPE, including

safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times when

handling PF-06447475 and its waste.

Segregate Waste:

Solid Waste: Unused or expired PF-06447475 powder should be collected in a

designated, sealed, and clearly labeled chemical waste container. Do not mix with other

waste streams unless specifically permitted by your institution's environmental health and

safety (EHS) office.

Liquid Waste: Solutions containing PF-06447475 (e.g., in DMSO) should be collected in a

separate, leak-proof, and appropriately labeled liquid chemical waste container. Avoid

mixing with incompatible solvents.

Contaminated Materials: Items such as pipette tips, tubes, and gloves that have come into

contact with PF-06447475 should be disposed of as solid chemical waste.

Label Waste Container: The waste container must be clearly labeled with the full chemical

name ("PF-06447475"), the concentration (if in solution), and any other relevant hazard

information as required by your institution.

Store Waste Appropriately: Store the sealed waste container in a designated and secure

chemical waste storage area, away from incompatible materials, until it is collected for

disposal.

Arrange for Professional Disposal: Contact your institution's EHS office to arrange for the

pickup and disposal of the chemical waste. Disposal must be carried out by a licensed and

qualified hazardous waste disposal company in accordance with all applicable regulations.

IV. Emergency Procedures
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In the event of a spill, follow the procedures outlined in the SDS. Generally, this involves:

Evacuating the immediate area.

Wearing appropriate PPE.

Containing the spill with an inert absorbent material.

Collecting the absorbed material into a sealed container for disposal as chemical waste.

Cleaning the spill area as recommended in the SDS.

Disclaimer: This information is intended as a general guide. Always prioritize the specific

instructions provided in the manufacturer's Safety Data Sheet and comply with all institutional

and regulatory requirements for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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